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Compound of Interest

Compound Name: Foscarnet (sodium)
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For Researchers, Scientists, and Drug Development Professionals

Introduction
Foscarnet, an antiviral agent effective against various herpes viruses and in HIV rescue

therapy, requires accurate and reliable quantification in pharmaceutical formulations and

biological matrices.[1][2] This document outlines a robust High-Performance Liquid

Chromatography (HPLC) method with UV detection for the determination of Foscarnet. The

described method is simple, sensitive, and has been validated for its accuracy and precision,

making it suitable for routine quality control and research applications.[3]

Chromatographic Conditions
A summary of the HPLC systems and their respective operational parameters are provided

below. Method 1 is recommended for standard quantification in aqueous solutions, while

Method 2 is suitable for impurity profiling. Method 3 presents an alternative for bulk and

pharmaceutical dosage forms.
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Parameter Method 1 Method 2 Method 3

Mobile Phase

Methanol:Water

(30:70 v/v) containing

1 mM

Tetrahexylammonium

Hydrogen Sulfate

(THAHSO4) and 60

mM phosphate buffer,

adjusted to pH 5.80.

0.2 mM

pyrophosphoric acid is

added to prevent peak

tailing.[3]

Solution A, Solution B,

Tetrahexylammonium

bisulfate, and

Methanol

(700:300:0.25g:100m

L), pH 4.4.[4]

Phosphate buffer and

Acetonitrile (40:60

v/v), pH 4.0 adjusted

with orthophosphoric

acid.[1][2]

Stationary Phase

Reversed-phase C18

column (4 µm

spherical particles).[3]

[5]

C18 chromatographic

column (250 mm x 4.6

mm, 5 µm).[4]

ODS C18 column (4.6

x 150mm, 5µm).[1][2]

Flow Rate 0.7 mL/min.[3] 1.0 ± 0.1 mL/min.[4] 1.1 mL/min.[1]

Detection UV at 232 nm.[3] UV at 230 nm.[4] UV at 225 nm.[1][2]

Injection Volume 20 µL.[3] Not Specified 10 µL.[1]

Column Temperature Not Specified 35 ± 2 °C.[4] Ambient.[1]

Internal Standard
Hydrochlorothiazide

(HCTZ).[3][5]
Not Specified Not Specified

Method Validation Summary
The performance of the HPLC methods has been validated according to ICH guidelines. The

key validation parameters are summarized below, demonstrating the reliability of these

methods for Foscarnet quantification.
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Validation
Parameter

Method 1 Method 2 Method 3

Linearity Range 50 - 4000 µg/mL.[3] 5 - 248 µg/mL.[4] 0.25 - 1.5 ppm.[1]

Correlation Coefficient

(r²)
0.9999.[3] 0.9999.[4] 0.999.[6]

Limit of Quantification

(LOQ)
50 µg/mL.[3] Not Specified 3.98 ppm.[1]

Limit of Detection

(LOD)
Not Specified

Foscarnet: 23 ng,

Impurity D: 62 ng.[4]
1.32 ppm.[1]

Intra-assay Precision

(%RSD)
≤2.52%.[3][5] Not Specified Not Specified

Inter-assay Precision

(%RSD)
≤3.49%.[3][5] Not Specified Not Specified

Accuracy (Same-day)
-0.57% to 0.47%

deviation.[3][5]
Not Specified Not Specified

Accuracy (Day-to-day)
-0.75% to 3.06%

deviation.[3][5]
Not Specified Not Specified

Recovery
99.87% to 103.03%.

[3]

Impurity B: 100.8%

(RSD 2.0%), Impurity

D: 98.6% (RSD 2.7%).

[4]

Not Specified

Experimental Protocols
Preparation of Solutions
Mobile Phase Preparation (Method 1):

Prepare a 60 mM phosphate buffer and adjust the pH to 5.80.

Mix methanol and water in a 30:70 (v/v) ratio.
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Dissolve Tetrahexylammonium Hydrogen Sulfate (THAHSO4) to a final concentration of 1

mM.

Add pyrophosphoric acid to a final concentration of 0.2 mM.

Filter the mobile phase through a 0.2 µm membrane filter and degas before use.[3]

Standard Stock Solution Preparation:

Accurately weigh and dissolve Foscarnet reference standard in the mobile phase or a

suitable solvent (e.g., isoosmotic sodium chloride aqueous solution) to obtain a stock

solution of known concentration (e.g., 24 mg/mL).[3]

Calibration Standards:

Perform serial dilutions of the stock solution with the same solvent to prepare a series of

calibration standards covering the desired concentration range (e.g., 50 to 4000 µg/mL).[3]

Sample Preparation:

For pharmaceutical formulations, dilute the sample with a suitable solvent to bring the

Foscarnet concentration within the calibration range.[3] For bulk drug substance, accurately

weigh the sample, moisten with glacial acetic acid, and then dissolve in the mobile phase.[4]

If using an internal standard, add a fixed amount of the internal standard solution to all

standards and samples.[3]

Filter the final sample solution through a 0.45 µm syringe filter before injection.

HPLC Analysis Workflow
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Caption: HPLC workflow for Foscarnet quantification.

Stress Degradation Studies
For stability-indicating methods, Foscarnet is subjected to various stress conditions to ensure

the method can separate the active pharmaceutical ingredient from its degradation products.[1]

[2]

Protocol for Stress Degradation (Example):

Acid Degradation: Reflux 1 mL of Foscarnet stock solution with 1 mL of 2N HCl at 60°C for

30 minutes.[1]

Base Degradation: Reflux 1 mL of Foscarnet stock solution with 1 mL of 2N NaOH at 60°C

for 30 minutes.

Oxidative Degradation: Treat 1 mL of Foscarnet stock solution with 1 mL of 20% H₂O₂ at

60°C for 30 minutes.[1]

Thermal Degradation: Expose the Foscarnet sample to dry heat.

Photolytic Degradation: Expose the Foscarnet sample to UV light.

Following degradation, dilute the samples to a suitable concentration and analyze by HPLC to

assess for degradation peaks and the purity of the Foscarnet peak.
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Data Analysis and System Suitability
The concentration of Foscarnet in the samples is determined by constructing a calibration

curve of peak area ratio (Foscarnet/Internal Standard) versus concentration.[3] System

suitability parameters such as theoretical plates, tailing factor, and repeatability of injections

should be monitored to ensure the performance of the HPLC system.

Conclusion
The HPLC methods described provide a reliable and accurate means for the quantification of

Foscarnet. The detailed protocols and validation data support the use of these methods in a

variety of settings, from routine quality control to advanced research and development. The

provided workflow diagram offers a clear visual guide to the experimental process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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